![molecular formula C21H16FN5O4S B2612654 7-(4-fluorophenyl)-1,3-dimethyl-5-((3-nitrobenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione CAS No. 852171-25-6](/img/no-structure.png)
7-(4-fluorophenyl)-1,3-dimethyl-5-((3-nitrobenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as pyrimidines and pyrimidine derivatives. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Scientific Research Applications
Synthesis and Biological Activity
A related compound, featuring the synthesis of various pyrimidine derivatives linked with morpholinophenyl groups, was explored for its biological activity, particularly focusing on larvicidal activity against third instar larvae. These compounds were evaluated for their effectiveness in comparison to the standard drug Malathion, with several derivatives showing significant activity due to the presence of electron-withdrawing groups attached to the benzyl ring (Gorle et al., 2016).
Crystal Structure Analysis
Research on structurally similar 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones revealed variations in molecular structures but different crystal structures. These studies provide insight into how different substituents and molecular arrangements influence the overall crystal packing and intermolecular interactions, demonstrating the nuanced role of fluorophenyl groups in dictating the molecular architecture (Trilleras et al., 2009).
Anticancer Activity
The synthesis and evaluation of N-substituted indole derivatives, including compounds with fluorophenyl groups, have been investigated for their anticancer activity. Specifically, these studies focused on the inhibition of topoisomerase-I enzyme, highlighting the potential of fluorophenyl-substituted pyrimidines as scaffolds for developing new anticancer agents (Kumar & Sharma, 2022).
Nonlinear Optical Properties
The investigation into the nonlinear optical properties of novel compounds demonstrates the potential of pyrimidine derivatives in optical material applications. These studies explore how the structural features of these molecules, including the fluorophenyl group, contribute to their optical behaviors, offering insights into designing materials with specific optical functionalities (Shettigar et al., 2009).
Future Directions
Future research could focus on studying this compound in more detail, including its synthesis, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of its potential applications, particularly in the field of medicine given the known pharmacological effects of pyrimidines .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-(4-fluorophenyl)-1,3-dimethyl-5-((3-nitrobenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione involves the condensation of 4-fluoroaniline with 1,3-dimethyl-5-nitroisocyanurate, followed by the reduction of the nitro group to an amine. The amine is then reacted with 3-nitrobenzyl chloride to form the corresponding benzylthio derivative, which is cyclized to form the pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione ring system.", "Starting Materials": [ "4-fluoroaniline", "1,3-dimethyl-5-nitroisocyanurate", "sodium borohydride", "3-nitrobenzyl chloride", "potassium carbonate", "acetonitrile", "dimethylformamide", "chloroform", "water" ], "Reaction": [ "Step 1: Condensation of 4-fluoroaniline with 1,3-dimethyl-5-nitroisocyanurate in acetonitrile/dimethylformamide using potassium carbonate as a base to form 7-(4-fluorophenyl)-1,3-dimethyl-5-nitro-2,4(1H,3H)-pyrimidinedione.", "Step 2: Reduction of the nitro group using sodium borohydride in methanol to form 7-(4-fluorophenyl)-1,3-dimethyl-5-amino-2,4(1H,3H)-pyrimidinedione.", "Step 3: Reaction of the amine with 3-nitrobenzyl chloride in chloroform to form 7-(4-fluorophenyl)-1,3-dimethyl-5-((3-nitrobenzyl)amino)-2,4(1H,3H)-pyrimidinedione.", "Step 4: Reaction of the benzylamino derivative with potassium carbonate in chloroform/water to form 7-(4-fluorophenyl)-1,3-dimethyl-5-((3-nitrobenzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione." ] } | |
CAS No. |
852171-25-6 |
Molecular Formula |
C21H16FN5O4S |
Molecular Weight |
453.45 |
IUPAC Name |
7-(4-fluorophenyl)-1,3-dimethyl-5-[(3-nitrophenyl)methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C21H16FN5O4S/c1-25-18-16(20(28)26(2)21(25)29)19(24-17(23-18)13-6-8-14(22)9-7-13)32-11-12-4-3-5-15(10-12)27(30)31/h3-10H,11H2,1-2H3 |
InChI Key |
RVSYHQVABFMZSR-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)F)SCC4=CC(=CC=C4)[N+](=O)[O-])C(=O)N(C1=O)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.